Cas no 140686-45-9 (Adenosine, cyclic3',5'-(decylphosphoramidate) (9CI))

• Product Name: Adenosine, cyclic3',5'-(decylphosphoramidate) (9CI)
• CAS No: 140686-45-9
• MF: C₂₀H₃₃N₆O₅P
• MW: 468.486984968185
• CID: 165373
• PubChem ID: 6449870
• Update Time: 2025-04-19

Adenosine, cyclic3',5'-(decylphosphoramidate) (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine, cyclic3',5'-(decylphosphoramidate) (9CI)
• [(2S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxyoxolan-2-yl]methoxy-N-[(E)-dec-4-enyl]phosphonamidic acid
• 5'-O-{[(4E)-dec-4-en-1-ylamino](hydroxy)phosphoryl}-3'-deoxyadenosine
• ACDPA
• Adenosine 3',5'-cyclic decylphosphoramidate
• Adenosine, cyclic 3',5'-(decylphosphoramidate)
• 140686-45-9

• Inchi： 1S/C20H33N6O5P/c1-2-3-4-5-6-7-8-9-10-25-32(28,29)30-12-15-11-16(27)20(31-15)26-14-24-17-18(21)22-13-23-19(17)26/h6-7,13-16,20,27H,2-5,8-12H2,1H3,(H2,21,22,23)(H2,25,28,29)/b7-6+/t15-,16+,20+/m0/s1
• InChI Key： INLBMHMVQFOIIQ-ONXRFNQYSA-N
• SMILES： P(NCCC/C=C/CCCCC)(=O)(O)OC[C@@H]1C[C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O

Computed Properties

• Exact Mass: 468.225005
• Monoisotopic Mass: 468.225005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 13
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing
• Topological Polar Surface Area: 158

Experimental Properties

• Density: 1.46
• Boiling Point: 712.2°Cat760mmHg
• Flash Point: 384.5°C
• Refractive Index: 1.654
• PSA: 167.45000
• LogP: 3.65230